Pentose phosphates

Pentose phosphates, or pentoses, are a class of five-carbon sugar molecules that play critical roles in various biochemical processes within living organisms. These include ribose and deoxyribose, which form the backbone of RNA and DNA respectively. They are key intermediates in metabolic pathways such as the pentose phosphate pathway (also known as the phosphogluconate pathway), where they are produced through the oxidative decarboxylation of glucose-6-phosphate. This pathway generates NADPH for reducing equivalents, which is essential for biosynthetic reactions and maintaining cellular redox balance, as well as ribulose-5-phosphate, a precursor in nucleotide synthesis. Additionally, pentose phosphates are crucial for the formation of heme groups and other important biological molecules. Their diverse roles highlight their significance in cellular metabolism and biochemistry.